Cas no 1046052-18-9 ([(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 2-(2,3,5,6-tetramethylbenzenesulfonamido)propanoate)

• Product Name: [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 2-(2,3,5,6-tetramethylbenzenesulfonamido)propanoate
• CAS No: 1046052-18-9
• MF: C₂₁H₃₁N₃O₅S
• MW: 437.552944421768
• CID: 6563800
• PubChem ID: 16282380
• Update Time: 2025-10-24

[(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 2-(2,3,5,6-tetramethylbenzenesulfonamido)propanoate Chemical and Physical Properties

Names and Identifiers

• 2-((2-Cyano-3-methylbutan-2-yl)amino)-2-oxoethyl ((2,3,5,6-tetramethylphenyl)sulfonyl)alaninate
• 1046052-18-9
• Z25028138
• starbld0005662
• AKOS016858152
• EN300-26686034
• AKOS001214319
• [(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl 2-(2,3,5,6-tetramethylbenzenesulfonamido)propanoate
• [2-[(2-cyano-3-methylbutan-2-yl)amino]-2-oxoethyl] 2-[(2,3,5,6-tetramethylphenyl)sulfonylamino]propanoate
• [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 2-(2,3,5,6-tetramethylbenzenesulfonamido)propanoate

• Inchi： 1S/C21H31N3O5S/c1-12(2)21(8,11-22)23-18(25)10-29-20(26)17(7)24-30(27,28)19-15(5)13(3)9-14(4)16(19)6/h9,12,17,24H,10H2,1-8H3,(H,23,25)
• InChI Key： DWBGHECKVQQUGC-UHFFFAOYSA-N
• SMILES： S(C1C(C)=C(C)C=C(C)C=1C)(NC(C)C(=O)OCC(NC(C#N)(C)C(C)C)=O)(=O)=O

Computed Properties

• Exact Mass: 437.19844227g/mol
• Monoisotopic Mass: 437.19844227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 134Ų

Additional information on [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 2-(2,3,5,6-tetramethylbenzenesulfonamido)propanoate

Introduction to [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 2-(2,3,5,6-tetramethylbenzenesulfonamido)propanoate (CAS No. 1046052-18-9)

Compound with the CAS number 1046052-18-9 and the product name [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 2-(2,3,5,6-tetramethylbenzenesulfonamido)propanoate represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in various biochemical and medicinal contexts. The detailed analysis of its molecular structure and functional groups provides a comprehensive understanding of its behavior and utility.

The molecular structure of this compound features a complex arrangement of atoms that contribute to its distinct chemical properties. The presence of a carbamoyl group and a sulfonamido moiety in its backbone suggests potential roles in enzyme inhibition and receptor binding. These functional groups are particularly relevant in the development of novel therapeutic agents targeting specific biological pathways.

In recent years, there has been growing interest in the synthesis and characterization of compounds that exhibit inhibitory effects on key enzymes involved in inflammatory and metabolic disorders. The (1-Cyano-1,2-dimethylpropyl)carbamoyl moiety in this compound is particularly noteworthy, as it has been shown to modulate the activity of several enzymes implicated in these conditions. This modification enhances the compound's ability to interact with biological targets, making it a promising candidate for further investigation.

The 2-(2,3,5,6-tetramethylbenzenesulfonamido)propanoate group adds another layer of complexity to the compound's structure. This moiety is known for its ability to enhance binding affinity to proteins and enzymes, which is crucial for developing drugs with high specificity and efficacy. The tetramethyl substitution pattern on the benzene ring further stabilizes the sulfonamido group, improving its resistance to metabolic degradation.

Recent studies have highlighted the importance of such multifunctional compounds in drug discovery. Researchers have been exploring ways to leverage these structures to develop treatments for a wide range of diseases. The combination of a carbamoyl group and a sulfonamido moiety has shown particular promise in targeting enzymes involved in cancer progression and neurodegenerative disorders.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, are employed to construct the complex molecular framework. The use of high-performance chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy allows for rigorous characterization of the final product.

In terms of biological activity, preliminary studies suggest that [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 2-(2,3,5,6-tetramethylbenzenesulfonamido)propanoate exhibits potent inhibitory effects on certain enzymes associated with inflammation. These findings are particularly intriguing given the increasing recognition of inflammation as a key factor in various chronic diseases. The compound's ability to modulate enzyme activity without significant off-target effects makes it an attractive candidate for further development.

The potential applications of this compound extend beyond therapeutic uses. Its unique chemical properties make it suitable for use as an intermediate in the synthesis of more complex molecules. This versatility is highly valued in pharmaceutical research, where rapid access to diverse chemical libraries is essential for identifying novel drug candidates.

The development of new synthetic methodologies has also been influenced by the need for more efficient and sustainable processes. Green chemistry principles have guided researchers toward developing reactions that minimize waste and reduce environmental impact. The synthesis of [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 2-(2,3,5,6-tetramethylbenzenesulfonamido)propanoate aligns with these goals by utilizing catalytic systems that enhance reaction efficiency while maintaining high selectivity.

In conclusion, [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 2-(2,3,5,6-tetramethylbenzenesulfonamido)propanoate represents a significant advancement in chemical research with potential applications in medicine and drug development. Its unique structural features and biological activity make it a promising candidate for further investigation. As research continues to uncover new insights into its properties and mechanisms of action, this compound is likely to play an important role in future therapeutic strategies.